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Compound of Interest

Compound Name: NPEC-caged-LY379268

Cat. No.: B11933063 Get Quote

The following provides essential safety and logistical information for the proper disposal of

NPEC-caged-LY379268, a selective group II metabotropic glutamate receptor (mGluR)

agonist.[1][2][3][4][5] This guidance is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Compound and Safety Data
Proper disposal of NPEC-caged-LY379268 requires an understanding of its chemical and

biological properties. As a "caged" compound, it contains a photolabile protecting group

(NPEC) that can be removed with light to release the active compound, LY379268.[3][6][7][8]

Both the caged and uncaged forms, as well as any potential byproducts of the uncaging

process, should be treated as hazardous chemical waste.
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Property Value Source

Chemical Name

(N)-1-(2-

Nitrophenyl)ethylcarboxy-

(1R,4R,5S,6R)-4-Amino-2-

oxabicyclo[3.1.0]hexane-4,6-

dicarboxylic acid

[3]

Molecular Formula C16H16N2O9 [1][2]

Molecular Weight 380.31 g/mol [1][2]

Biological Target Group II mGlu Receptors [2][5]

Parent Compound LY379268 [3]

Storage Store at -20°C [3]

Experimental Protocols: Disposal Procedures
The disposal of NPEC-caged-LY379268 must comply with local, state, and federal regulations

for hazardous waste. The following steps provide a general framework for safe disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling NPEC-caged-LY379268 and its waste.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid NPEC-caged-LY379268, contaminated consumables (e.g.,

weighing paper, pipette tips, gloves), and empty vials in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing NPEC-caged-LY379268 in a separate, leak-

proof, and chemically compatible hazardous waste container. Do not mix with other waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "NPEC-caged-LY379268," and any other components of the waste stream

(e.g., solvents used).

3. Decontamination of Labware:

Reusable labware (e.g., glassware) should be decontaminated. A common procedure is to

triple-rinse with a suitable solvent that can dissolve the compound. The rinsate must be

collected as hazardous liquid waste.

4. Handling of "Uncaged" Compound:

If the compound has been exposed to light, it may have "uncaged," releasing the active

LY379268 and a nitrosobenzaldehyde byproduct. This mixture should still be treated as

hazardous waste and collected as described above.

5. Consultation with Environmental Health and Safety (EHS):

Crucially, before initiating any disposal, contact your institution's EHS or equivalent safety

office. They will provide specific guidance on the appropriate disposal methods and waste

streams for your location. General guidelines for chemical waste disposal should be

followed.[9][10][11][12]

6. Arranging for Waste Pickup:

Once the waste container is full, seal it securely and request a waste pickup from your

institution's EHS office. Store the sealed container in a designated hazardous waste

accumulation area until pickup.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of NPEC-caged-
LY379268.
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Caption: Workflow for the safe disposal of NPEC-caged-LY379268.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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